Cas no 1184986-84-2 ((5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride)

• Product Name: (5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride
• CAS No: 1184986-84-2
• MF: C₄H₈ClN₃O
• MW: 149.578819274902
• MDL: MFCD11506367
• CID: 1067681
• PubChem ID: 46735538
• Update Time: 2025-07-24

(5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• C-(5-Methyl-[1,2,4]oxadiazol-3-yl)-methylamine hydrochloride
• (5-methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride
• C-(5-Methyl-[1,2,4]oxadiazol-3-yl)-methylaminehydrochloride
• 0086AD
• NE22941
• AK184311
• Z1357774192
• (5-METHYL-1,2,4-OXADIAZOL-3-YL)METHANAMINE HCL
• (5-methyl-1,2,4-oxadiazol-3-yl)methanamine;hydrochloride
• [(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amine hydrochlo
• MFCD11506367
• 1-(5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride
• AKOS015844450
• DTXSID90673787
• EN300-78727
• [(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amine hydrochloride
• A930464
• F2158-1439
• ALBB-005678
• CS-0036626
• 1184986-84-2
• (5-methyl-1,2,4-oxadiazol-3-yl)methanaminehydrochloride
• SY112241
• SCHEMBL23704399
• 1-(5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride, AldrichCPR
• 1-(5-Methyl-1,2,4-oxadiazol-3-yl)methanamine--hydrogen chloride (1/1)
• (5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride

• MDL： MFCD11506367
• Inchi： 1S/C4H7N3O.ClH/c1-3-6-4(2-5)7-8-3;/h2,5H2,1H3;1H
• InChI Key： PMGNTVSNOHHGFJ-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=NC(CN)=N1

Computed Properties

• Exact Mass: 149.0355896g/mol
• Monoisotopic Mass: 149.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9

(5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C(BD314311)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride

Introduction to (5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride (CAS No. 1184986-84-2)

(5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride, identified by its CAS number 1184986-84-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxadiazole class of heterocyclic molecules, which have garnered considerable attention due to their diverse pharmacological properties and structural versatility. The structural framework of (5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride incorporates a methyl-substituted oxadiazole core, which is further functionalized with an amine group at the 3-position and a hydrochloride salt form, enhancing its solubility and bioavailability.

The oxadiazole moiety is a crucial pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. Research has demonstrated that oxadiazole derivatives exhibit a broad spectrum of activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the methyl group at the 5-position of the oxadiazole ring in (5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride contributes to its unique electronic and steric properties, which can influence its interactions with biological targets.

In recent years, there has been a surge in the exploration of novel oxadiazole-based compounds for therapeutic applications. Studies have highlighted the potential of (5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride as a lead compound in the development of new drugs. Its structural features make it an attractive scaffold for further derivatization and optimization to enhance pharmacological activity and reduce potential side effects.

The amine functionality at the 3-position of the oxadiazole ring in (5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride provides a site for further chemical modifications. This allows for the introduction of additional substituents that can fine-tune the compound's biological activity. For instance, modifications at this position can alter binding affinity to specific enzymes or receptors, leading to improved therapeutic efficacy.

One of the most compelling aspects of (5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride is its potential in oncology research. Oxadiazole derivatives have shown promise in inhibiting key enzymes involved in cancer cell proliferation and survival. Preclinical studies have indicated that this compound may exhibit inhibitory effects on kinases and other targets relevant to cancer progression. The hydrochloride salt form enhances its pharmacokinetic properties, making it more suitable for in vivo studies and potential clinical applications.

The synthesis of (5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the oxadiazole core through cyclocondensation reactions between appropriate precursors. Subsequent functionalization at the 3-position with an amine group followed by salt formation yields the final product. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the compound meets pharmaceutical standards.

The pharmacological profile of (5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride has been extensively studied in vitro and in vivo. Initial studies have revealed its potential as an inhibitor of various enzymes implicated in inflammatory diseases. The compound's ability to modulate inflammatory pathways makes it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with immune cells has been explored, suggesting potential applications in immunomodulatory therapies.

In conclusion, (5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride (CAS No. 1184986-84) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse biological activities position it as a valuable tool for drug discovery and development. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties for clinical use.